6-Ethoxypicolinonitrile
Cat. No. B8688816
M. Wt: 148.16 g/mol
InChI Key: JOCHXJKHPBHTGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:11][CH2:12][O-:13].[Cl:1][c:2]1[n:3][c:4]([C:8]#[N:9])[cH:5][cH:6][cH:7]1.[Na+:10].[O:14]1[CH2:15][CH2:16][CH2:17][CH2:18]1>>[c:2]1([O:13][CH2:12][CH3:11])[n:3][c:4]([C:8]#[N:9])[cH:5][cH:6][cH:7]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
|
Smiles
|
CC[O-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1cccc(Cl)n1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOc1cccc(C#N)n1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
